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Compound of Interest

Compound Name: Methyl octacosanoate

Cat. No.: B164355

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical properties of methyl
octacosanoate, a long-chain fatty acid methyl ester. The information herein is intended to
support research, development, and quality control activities by providing key data points and
standardized experimental methodologies.

Core Physical Properties

Methyl octacosanoate is a saturated fatty acid methyl ester with the chemical formula
C29H5802.[1][2][3] It is also known by its synonyms, methyl montanate and octacosanoic acid
methyl ester.[2]

Summary of Quantitative Data

The following table summarizes the key physical properties of methyl octacosanoate,
compiled from various sources.
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Property Value Units References

Molecular Formula C29H5802

Molecular Weight 438.77 g/mol

438.8 g/mol

438.7696 g/mol

Melting Point 67 - 69 °C

153 - 156 °F

N _ 458.2+8.0

Boiling Point ) °C

(Predicted)
, 0.859 + 0.06

Density ) g/cm3
(Predicted)

Appearance White powder

Powder

Solid

B Water: Insoluble/Partly

Solubility o
Miscible

Ethanol: 25 mg/mL

DMSO: 10 mg/mL

DMF: 25 mg/mL

DMF:PBS (pH 7.2)
mg/mL

(2:3): 0.25

Experimental Protocols

Detailed methodologies for determining key physical properties are crucial for reproducible
research. The following sections outline standardized protocols for melting point and solubility
determination.
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Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The following
protocol is a general method for determining the melting point of a powdered substance like
methyl octacosanoate using a capillary tube method.

Materials:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Methyl octacosanoate sample (powdered)

Mortar and pestle (if sample is not already powdered)

Heating medium (e.g., silicone oil for Thiele tube)
Procedure:

o Sample Preparation: Ensure the methyl octacosanoate sample is completely dry and in a
fine powdered form. If necessary, grind the sample gently using a mortar and pestle.

e Capillary Tube Loading: Introduce the powdered sample into the open end of a capillary
tube. Tap the sealed end of the tube gently on a hard surface to pack the sample down. The
packed sample height should be approximately 2-3 mm.

e Apparatus Setup:

o Mel-Temp Apparatus: Place the loaded capillary tube into the sample holder of the
apparatus.

o Thiele Tube: Attach the capillary tube to a thermometer using a rubber band or wire,
ensuring the sample is aligned with the thermometer bulb. Immerse the thermometer and
attached capillary in the Thiele tube containing the heating oil.
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e Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
performed to determine an approximate melting range. For a more accurate measurement,
heat rapidly to about 15-20°C below the expected melting point, then slow the heating rate to
1-2°C per minute.

o Observation: Observe the sample closely through the magnifying lens of the apparatus.

o Data Recording: Record the temperature at which the first droplet of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
clear liquid (the end of the melting range).

o Cooling and Repetition: Allow the apparatus to cool. A fresh sample in a new capillary tube
should be used for each subsequent determination to ensure accuracy.

Solubility Determination

Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount
of solvent at a specific temperature. The following is a general protocol for the qualitative and
semi-quantitative determination of solubility.

Materials:

e Test tubes or vials

» Vortex mixer

e Analytical balance

o Pipettes

e Various solvents (e.g., water, ethanol, DMSO, DMF)
o Methyl octacosanoate sample

o Centrifuge (for quantitative analysis)

e Spectrophotometer or HPLC (for quantitative analysis)
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Qualitative Procedure:

Add a small, pre-weighed amount (e.g., 1-5 mg) of methyl octacosanoate to a test tube.

Add a known volume (e.g., 1 mL) of the desired solvent to the test tube.

Vortex the mixture vigorously for 30-60 seconds.

Visually inspect the solution for any undissolved solid.

Record the solubility as "soluble," "partially soluble,” or "insoluble."”
Quantitative (Equilibrium Solubility) Procedure:

e Add an excess amount of methyl octacosanoate to a vial containing a known volume of the
test solvent, ensuring there is visible undissolved solid.

o Seal the vial and place it in a shaker or incubator at a constant temperature (e.g., 25°C) for a
sufficient period (e.g., 24-48 hours) to reach equilibrium.

 After equilibration, centrifuge the sample at high speed to pellet the undissolved solid.
o Carefully collect a known volume of the supernatant.

e Analyze the concentration of the dissolved methyl octacosanoate in the supernatant using
a suitable analytical method, such as UV-Vis spectrophotometry or HPLC, against a standard
curve.

Logical Relationships and Diagrams

The purity of a substance has a direct impact on its physical properties, particularly its melting
point. This relationship is a fundamental concept in chemical analysis.
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Purity and Melting Point Relationship

exhibits a

Impure Substance Broad and Depressed Melting Point

exhibits a

Pure Substance P~ Sharp Melting Point

Click to download full resolution via product page

Caption: Relationship between substance purity and melting point characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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